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Introduction

Rochelle salt (sodium potassium tartrate tetrahydrate, KNaCsH40e¢-4H20) holds a significant
place in the history of materials science as one of the first materials in which the piezoelectric
effect was observed and subsequently studied in depth. Its unusually high piezoelectric activity
and the later discovery of its ferroelectric properties have made it a cornerstone for
understanding electromechanical coupling in crystals. This technical guide provides a detailed
overview of the initial key observations and experiments that laid the foundation for our
understanding of piezoelectricity in Rochelle salt, focusing on the pioneering work of the Curie
brothers and the quantitative investigations of Joseph Valasek.

The Initial Discovery: The Work of the Curie
Brothers (1880)

In 1880, French physicists Pierre and Jacques Curie conducted the first systematic
investigation into the generation of electrical charge in crystals due to mechanical stress, a
phenomenon they termed "piezoelectricity" (from the Greek piezein, meaning "to press").[1]
Among the various crystals they examined, including quartz, tourmaline, and cane sugar,
Rochelle salt was noted for exhibiting the most pronounced piezoelectric effect.[2][3]

Experimental Protocol: The Curie Brothers' Method
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The experimental setup used by the Curies was rudimentary by modern standards but effective
in demonstrating the fundamental principle of piezoelectricity.[3][4]

Materials and Apparatus:

o Crystal Specimen: A carefully cut and prepared crystal of Rochelle salt.

» Electrodes: Tinfoil sheets were used as electrodes.[3][4]

o Adhesive: Glue was used to attach the tinfoil electrodes to the crystal faces.[4]

o Pressure-Applying Device: A mechanism to apply a known mechanical force (pressure) to
the crystal.

o Charge-Measuring Instrument: A quadrant electrometer, an instrument developed by Pierre
Curie, was used to measure the small electrical charges generated.[2][5]

» Connecting Wires and Magnets: To complete the electrical circuit.[4]

Procedure:

A thin plate was cut from a Rochelle salt crystal.

Tinfoil electrodes were glued to opposite faces of the crystal plate.

The crystal was subjected to mechanical pressure.

The electrodes were connected to a quadrant electrometer to detect and measure the
electrical charge produced.

The Curies' initial experiments were primarily qualitative, aimed at demonstrating the existence
of the piezoelectric effect. Their published works in the Comptes rendus de I'Académie des
sciences did not provide specific quantitative data for the piezoelectric coefficients of Rochelle
salt.[6]

Early Quantitative Investigations: The Contributions
of Joseph Valasek (1920s)
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The first in-depth quantitative studies of the piezoelectric properties of Rochelle salt were
conducted by Joseph Valasek in the early 1920s. His work, published in the Physical Review,
not only provided the first numerical data for the piezoelectric modulus of Rochelle salt but
also led to the discovery of ferroelectricity in this material.[7][8][9]

Experimental Protocol: Valasek's Method

Valasek's experimental setup was more sophisticated than that of the Curies, allowing for
precise measurements of the piezoelectric response under varying conditions.

Apparatus:

Crystal Holder: A device to securely hold the Rochelle salt crystal and apply a known force.

Electrometer: A sensitive electrometer to measure the generated charge.

Temperature Control System: Valasek's experiments were notable for their investigation of
the temperature dependence of the piezoelectric effect.

Electrical Measurement Circuitry: To measure capacitance and polarization.
Procedure:

o A carefully prepared X-cut Rochelle salt crystal was placed in the holder.

» A known mechanical stress was applied to the crystal.

e The resulting electrical charge was measured using an electrometer.

e The experiment was repeated at various temperatures to determine the temperature
dependence of the piezoelectric modulus.

o Valasek also studied the relationship between the applied electric field and the polarization of
the crystal, leading to the observation of a hysteresis loop, a characteristic feature of
ferroelectric materials.[8]

Data Presentation
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The following tables summarize the key quantitative findings from Joseph Valasek's early
investigations into the piezoelectric properties of Rochelle salt.

Parameter Observed Value/Behavior Reference

The modulus of piezoelectric
activity for shearing stresses
(d) was found to vary
significantly with temperature.
It increased from less than
10-% at -70°C to a maximum of
Piezoelectric Modulus (d) for about 10-4 at approximately
[10][11][12]
Shearing Stresses 0°C. The ratio of the
piezoelectric modulus to the
dielectric constant (&/k) was
observed to be dependent on
the electrode material, being
greater for tin foil than for

mercury electrodes.

Valasek's experiments
revealed that Rochelle salt
possesses a permanent
electrical polarization in its
Permanent Polarization (Po) natural state, a key [71[10][11][12]
characteristic of ferroelectricity.
The value of this permanent
polarization was found to be

approximately 30 e.s.u./cm3.

The dielectric constant of
Rochelle salt was measured
over a temperature range of
) ] -70°C to 30°C and was found

Dielectric Constant (k) ] [10][11][22]
to be exceptionally large. It
increased from about 50 at
-70°C to a maximum of

approximately 1,000 near 0°C.
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Visualizations
Logical Relationship of the Direct Piezoelectric Effect

The following diagram illustrates the fundamental principle of the direct piezoelectric effect as
observed in the initial experiments.

Direct Piezoelectric Effect Workflow

Mechanical Stress
(Pressure)

Applied to

y
Rochelle Salt Crystal

(Generates

y

Electric Charge
(Polarization)

Click to download full resolution via product page
Caption: Workflow of the Direct Piezoelectric Effect.

Experimental Workflow of the Curie Brothers (1880)

This diagram outlines the experimental steps followed by Pierre and Jacques Curie in their
initial discovery of piezoelectricity.
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Curie Brothers' Experimental Workflow (1880)
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Caption: Curie Brothers' Experimental Workflow (1880).

Valasek's Investigation of Temperature Dependence

The following diagram illustrates the logical flow of Joseph Valasek's experiments to determine

the effect of temperature on the piezoelectric properties of Rochelle salt.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1211169?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Valasek's Temperature Dependence Investigation
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Caption: Valasek's Temperature Dependence Investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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